2-(2-Methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone

• IUPAC Name: 2-(2-methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone
• InChI: InChI=1S/C15H18N2O4S/c1-22(19,20)15-16-12-4-2-3-5-13(12)17(15)10-14(18)11-6-8-21-9-7-11/h2-5,11H,6-10H2,1H3
• InChI Key: UAQGDHDWKWVFHQ-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)C1=NC2=CC=CC=C2N1CC(=O)C3CCOCC3
• Molecular Formula: C15H18N2O4S
• Molecular Weight: 322.4 g/mol

Description

2-(2-Methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone is a synthetic organic compound that belongs to the class of benzimidazole derivatives. These compounds are known for their diverse biological activities and are often used in medicinal chemistry for drug development.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(2-Methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone typically involves the following steps:

Formation of Benzimidazole Core: The benzimidazole core can be synthesized by the condensation of o-phenylenediamine with a suitable carboxylic acid or its derivatives under acidic conditions.

Attachment of Oxan-4-yl Group: The final step involves the coupling of the sulfonylated benzimidazole with an oxan-4-yl derivative, which can be facilitated by using coupling reagents like EDCI (1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide) and DMAP (4-Dimethylaminopyridine).

Industrial Production Methods

Industrial production methods for such compounds often involve optimization of the above synthetic routes to enhance yield and purity. This may include the use of continuous flow reactors, advanced purification techniques, and scalable reaction conditions.

Chemical Reactions Analysis

Types of Reactions

Oxidation: The compound can undergo oxidation reactions, particularly at the benzimidazole ring or the methylsulfonyl group.

Reduction: Reduction reactions may target the carbonyl group or the sulfonyl group.

Substitution: Nucleophilic or electrophilic substitution reactions can occur at various positions on the benzimidazole ring.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include hydrogen peroxide, potassium permanganate, and m-chloroperbenzoic acid.

Reduction: Reducing agents such as sodium borohydride or lithium aluminum hydride can be used.

Substitution: Reagents like halogens, alkyl halides, or sulfonyl chlorides are often employed.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield sulfoxides or sulfones, while reduction may produce alcohols or amines.

Scientific Research Applications

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Studied for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Investigated for its potential as a therapeutic agent in treating various diseases.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 2-(2-Methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone involves its interaction with specific molecular targets. These may include enzymes, receptors, or other proteins. The compound may exert its effects by binding to these targets and modulating their activity, leading to various biological outcomes.

Comparison with Similar Compounds

Similar Compounds

Benzimidazole Derivatives: Compounds like albendazole and mebendazole, which are used as antiparasitic agents.

Sulfonyl Compounds: Compounds such as sulfonylureas, which are used as antidiabetic agents.

Uniqueness

2-(2-Methylsulfonylbenzimidazol-1-yl)-1-(oxan-4-yl)ethanone is unique due to its specific combination of functional groups, which may confer distinct biological activities and chemical reactivity compared to other similar compounds.